![molecular formula C14H19ClN2O4 B2998398 4-((3-Chloro-2-methylphenyl)amino)-2-((2-hydroxypropyl)amino)-4-oxobutanoic acid CAS No. 1047683-11-3](/img/structure/B2998398.png)
4-((3-Chloro-2-methylphenyl)amino)-2-((2-hydroxypropyl)amino)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3-Chloro-2-methylphenyl)amino)-2-((2-hydroxypropyl)amino)-4-oxobutanoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CP-466722 and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Vibrational Spectroscopic Analysis
Vibrational spectroscopy, supported by DFT calculations, has been applied to study the crystal structure and spectral band assignments of chloramphenicol derivatives, closely related to the chemical structure . These studies provide insight into homomeric synthons involving chains and dimers through conventional and non-conventional hydrogen bonds, offering a foundation for understanding the molecular interactions and structural integrity of such compounds (Fernandes et al., 2017).
Multi-Component Synthesis in Aqueous Medium
Research has demonstrated the efficiency of boric acid-catalyzed multi-component reactions in synthesizing 4H-isoxazol-5-ones in water, using ethyl 3-oxobutanoate among other compounds. This method highlights the simplicity, efficiency, and green chemistry aspects of synthesizing structurally complex compounds, potentially applicable to derivatives of the subject chemical (Kiyani & Ghorbani, 2015).
Inhibitors of Kynurenine-3-hydroxylase
Compounds structurally related to 4-((3-Chloro-2-methylphenyl)amino)-2-((2-hydroxypropyl)amino)-4-oxobutanoic acid have been identified as potent inhibitors of kynurenine-3-hydroxylase, suggesting potential neuroprotective applications. These inhibitors could play a crucial role in preventing the increase of quinolinic acid synthesis, offering insights into neurodegenerative disease treatment and research (Drysdale et al., 2000).
Molecular Docking and Biological Activities
Molecular docking and vibrational studies have been utilized to explore the structural, electronic, and optical properties of compounds similar to the one . These studies are instrumental in identifying noncovalent interactions crucial for biological activities, with implications for pharmacological importance, particularly in inhibiting growth factors such as Placenta growth factor (PIGF-1) (Vanasundari et al., 2018).
properties
IUPAC Name |
4-(3-chloro-2-methylanilino)-2-(2-hydroxypropylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O4/c1-8(18)7-16-12(14(20)21)6-13(19)17-11-5-3-4-10(15)9(11)2/h3-5,8,12,16,18H,6-7H2,1-2H3,(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMDYYEFZRDPPPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC(C(=O)O)NCC(C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((3-Chloro-2-methylphenyl)amino)-2-((2-hydroxypropyl)amino)-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.